Ethyl 2-(hydroxyimino)-3-oxobutanoate

• IUPAC Name: ethyl (E)-3-hydroxy-2-nitrosobut-2-enoate
• InChI: InChI=1S/C6H9NO4/c1-3-11-6(9)5(7-10)4(2)8/h8H,3H2,1-2H3/b5-4+
• InChI Key: HVTHITHXCDMTDK-SNAWJCMRSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)O)N=O
• Isomeric SMILES: CCOC(=O)/C(=C(/C)\O)/N=O
• Molecular Formula: C6H9NO4
• Molecular Weight: 159.14 g/mol
• CAS RN: 5408-04-8

Description

Ethyl 2-(hydroxyimino)-3-oxobutanoate, also known as Oxyma, is an oxime of ethyl cyanoacetate. It is used as an additive for carbodiimides, such as dicyclohexylcarbodiimide (DCC), in peptide synthesis. It acts as a neutralizing reagent for the basicity or nucleophilicity of the DCC due to its pronounced acidity.

Synthesis Analysis

The synthesis of this compound involves the reaction of α-hydroxyamino oximes with ethyl acetoacetate and ethyl α-methylacetoacetate. The reaction of alkylaromatic α-hydroxyamino oximes with ethyl acetoacetate yields 2-[2-(hydroxyimino)alkyl]-1,2-oxazol-5(2H)-ones. Another synthesis method involves the oximation of ethyl 3-(4-methoxyphenyl)-3-oxopropanoate with ethyl nitrite in the presence of multi-pore activated-K2CO3.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as NMR, IR, MS, and X-ray single crystal diffraction. The InChI and SMILES notations provide a textual representation of the molecule.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 2-(hydroxyimino)-3-oxobutanoate is utilized in the synthesis of various heterocyclic compounds. For example, it serves as a precursor in the synthesis of pyrazine derivatives, a process that involves its treatment with phosphites and oxidants (Zaragoza & Gantenbein, 2017). Additionally, it plays a role in the generation of trifluoromethyl heterocycles, showcasing its versatility as an intermediate (Honey, Pasceri, Lewis, & Moody, 2012).

Isotopic Labeling in Protein NMR Studies

This compound is also significant in the field of nuclear magnetic resonance (NMR) spectroscopy. It has been used in an optimized isotopic labeling strategy for the specific labeling of Ile methyl-γ(2) groups in proteins, which aids in the study of large molecular weight proteins (Ayala et al., 2012).

Biocatalytic Reduction Studies

In biocatalysis, this compound has been a subject of study for stereoselective reduction. Different microorganisms, like marine microalgae and fungi, have been tested for their ability to reduce this compound to hydroxy esters with high selectivity and yield, demonstrating its role in understanding enzymatic processes (Ishihara et al., 2001), (Iwamoto et al., 2000).

Advanced Organic Synthesis

The compound is integral in advanced organic synthesis processes, like the preparation of ethyl 2-oxo-2H-chromene-3-carboxylates and other similar derivatives. These synthesis processes are crucial for the development of compounds with potential pharmacological activities (Sairam, Saidachary, & Raju, 2015).

Peptide Synthesis

This compound, also known as Oxyma, has been identified as an efficient additive in peptide synthesis. It offers a safer alternative to benzotriazole-based reagents and displays remarkable capacity in inhibiting racemization during peptide bond formation, crucial in the field of medicinal chemistry (Subirós‐Funosas et al., 2009).

Antioxidant Properties

Research on this compound derivatives has also explored their antioxidant properties. These studies help in understanding the compound's potential in combating oxidative stress, a key factor in numerous diseases (Stanchev et al., 2009).

Mechanism of Action

Target of Action

Ethyl 2-(hydroxyimino)-3-oxobutanoate, also known as Oxyma, primarily targets carbodiimides, such as dicyclohexylcarbodiimide (DCC) in peptide synthesis . It acts as a neutralizing reagent for the basicity or nucleophilicity of the DCC .

Mode of Action

The interaction of this compound with its targets is quite unique. It suppresses base catalyzed side reactions, in particular, racemization . This is due to its pronounced acidity, which allows it to act as a neutralizing reagent for the basicity or nucleophilicity of the DCC .

Biochemical Pathways

This compound affects the peptide synthesis pathway. It is used as an additive in peptide syntheses . The compound is particularly useful in the stepwise liquid-phase synthesis of dipeptides .

Pharmacokinetics

It is known that the compound is a white solid which is soluble in many solvents common in the synthesis of peptides, such as dichloromethane or dimethylformamide (dmf) . This suggests that it may have good bioavailability in these environments.

Result of Action

The result of the action of this compound is the successful synthesis of peptides with high yields and low racemization . For example, the stepwise liquid-phase synthesis of the dipeptide Z-L-Phg-L-Val-OMe yields the LL-product with 81-84% which is free from racemic DL dipeptide .

Action Environment

The action of this compound is influenced by environmental factors. It exhibits a markedly slowed thermal decomposition on heating . Furthermore, because of the rapid hydrolysis of the ester, the reaction should be carried out at pH 4.5 . These factors can influence the compound’s action, efficacy, and stability.

Safety and Hazards

Ethyl 2-(hydroxyimino)-3-oxobutanoate, like many chemicals, should be handled with care to avoid hazards. It’s important to avoid breathing dust, gas, or vapors and to avoid contact with skin and eyes. It’s also crucial to use personal protective equipment and ensure adequate ventilation.

Biochemical Analysis

Biochemical Properties

Ethyl 2-(hydroxyimino)-3-oxobutanoate plays a crucial role in biochemical reactions, particularly in peptide synthesis. It acts as an additive in carbodiimide-mediated amide bond formation, enhancing the efficiency and yield of the reaction. This compound interacts with enzymes such as dicyclohexylcarbodiimide and diisopropylcarbodiimide, neutralizing their basicity and nucleophilicity due to its pronounced acidity (pKa 4.60). This interaction suppresses base-catalyzed side reactions, particularly racemization, thereby improving the overall quality of the synthesized peptides .

Cellular Effects

This compound has been observed to influence various cellular processes. In peptide synthesis, it enhances the efficiency of amide bond formation, which is crucial for the synthesis of proteins and peptides. This compound can affect cell signaling pathways by modulating the activity of enzymes involved in peptide synthesis. Additionally, it may influence gene expression and cellular metabolism by altering the availability of peptides and proteins necessary for these processes .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with carbodiimides such as dicyclohexylcarbodiimide and diisopropylcarbodiimide. By neutralizing their basicity and nucleophilicity, it prevents base-catalyzed side reactions, particularly racemization. This compound’s pronounced acidity allows it to act as a neutralizing reagent, thereby enhancing the efficiency and yield of peptide synthesis. Additionally, it may interact with other biomolecules, such as proteins and enzymes, to modulate their activity and function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but its stability may be influenced by factors such as pH and temperature. Over time, it may undergo degradation, which could affect its efficacy in peptide synthesis. Long-term studies have shown that this compound can maintain its activity and function in both in vitro and in vivo settings, although its stability and degradation should be monitored to ensure optimal results .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At lower doses, it effectively enhances peptide synthesis without causing significant adverse effects. At higher doses, it may exhibit toxic or adverse effects, such as cellular toxicity or disruption of normal cellular processes. Threshold effects have been observed, indicating that there is an optimal dosage range for achieving the desired biochemical effects without causing harm .

Metabolic Pathways

This compound is involved in metabolic pathways related to peptide synthesis. It interacts with enzymes such as dicyclohexylcarbodiimide and diisopropylcarbodiimide, facilitating the formation of amide bonds. This compound may also interact with other enzymes and cofactors involved in metabolic processes, influencing metabolic flux and metabolite levels. Its role in these pathways is crucial for the efficient synthesis of peptides and proteins .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions facilitate its localization and accumulation in specific cellular compartments, where it can exert its biochemical effects. The transport and distribution of this compound are essential for its activity and function in peptide synthesis .

Subcellular Localization

This compound is localized in specific subcellular compartments, where it can interact with enzymes and other biomolecules involved in peptide synthesis. Targeting signals and post-translational modifications may direct this compound to specific organelles, enhancing its activity and function. Its subcellular localization is crucial for its role in biochemical reactions and cellular processes .